Cas no 898772-72-0 (Cyclohexylmethyl 5-(1,3-dioxolan-2-yl)-2-thienyl ketone)

• Product Name: Cyclohexylmethyl 5-(1,3-dioxolan-2-yl)-2-thienyl ketone
• CAS No: 898772-72-0
• MF: C₁₅H₂₀O₃S
• MW: 280.382503509521
• MDL: MFCD07699101
• CID: 872302
• PubChem ID: 24723463
• Update Time: 2025-06-07

Cyclohexylmethyl 5-(1,3-dioxolan-2-yl)-2-thienyl ketone Chemical and Physical Properties

Names and Identifiers

• 2-cyclohexyl-1-[5-(1,3-dioxolan-2-yl)thiophen-2-yl]ethanone
• Cyclohexylmethyl 5-(1,3-dioxolan-2-yl)-2-thienyl ketone
• MFCD07699101
• 2-Cyclohexyl-1-[5-(1,3-dioxolan-2-yl)thiophen-2-yl]ethan-1-one
• DTXSID10641903
• CYCLOHEXYLMETHYL5-(1,3-DIOXOLAN-2-YL)-2-THIENYLKETONE
• AKOS016018646
• 898772-72-0

• MDL： MFCD07699101
• Inchi： 1S/C15H20O3S/c16-12(10-11-4-2-1-3-5-11)13-6-7-14(19-13)15-17-8-9-18-15/h6-7,11,15H,1-5,8-10H2
• InChI Key： LQMJITURPYSHNA-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C(CC1CCCCC1)=O)C1OCCO1

Computed Properties

• Exact Mass: 280.11300
• Monoisotopic Mass: 280.11331567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• PSA: 63.77000
• LogP: 3.94660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Cyclohexylmethyl 5-(1,3-dioxolan-2-yl)-2-thienyl ketone

Introduction to Cyclohexylmethyl 5-(1,3-dioxolan-2-yl)-2-thienyl ketone (CAS No. 898772-72-0)

Cyclohexylmethyl 5-(1,3-dioxolan-2-yl)-2-thienyl ketone, identified by its CAS number 898772-72-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic ketones, characterized by its structural integration of a cyclohexylmethyl group, a thienyl ring, and a 1,3-dioxolan moiety. The unique arrangement of these functional groups imparts distinct chemical properties and biological activities, making it a promising candidate for further exploration in drug discovery and synthetic chemistry.

The molecular structure of Cyclohexylmethyl 5-(1,3-dioxolan-2-yl)-2-thienyl ketone consists of a cyclohexane-derived side chain attached to a ketone group, which is further substituted with a thienyl ring. The thienyl ring is linked to a 1,3-dioxolan unit through an oxygen atom at the 2-position. This structural configuration suggests potential interactions with biological targets, including enzymes and receptors, which are critical for modulating physiological processes. The presence of both oxygen and sulfur atoms in the molecule enhances its versatility in forming hydrogen bonds and participating in metal coordination, which are essential for drug-receptor binding mechanisms.

In recent years, the interest in Cyclohexylmethyl 5-(1,3-dioxolan-2-yl)-2-thienyl ketone has been fueled by its reported bioactivity in several pharmacological assays. Studies have indicated that this compound exhibits inhibitory effects on certain enzymes and pathways associated with inflammation and oxidative stress. For instance, preliminary in vitro investigations have demonstrated its potential to modulate the activity of lipoxygenase enzymes, which play a crucial role in the production of pro-inflammatory mediators. Additionally, the dioxolan ring has been observed to contribute to the compound's stability and bioavailability, making it an attractive scaffold for further derivatization.

The thienyl moiety in Cyclohexylmethyl 5-(1,3-dioxolan-2-yl)-2-thienyl ketone is particularly noteworthy due to its prevalence in natural products and bioactive molecules. Thiophene derivatives are well-known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The integration of the thienyl ring with the dioxolan unit creates a rigid framework that can interact with biological targets in a precise manner. This structural feature has prompted researchers to explore its potential as a lead compound for developing novel therapeutic agents.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like Cyclohexylmethyl 5-(1,3-dioxolan-2-yl)-2-thienyl ketone for their binding affinity to specific protein targets. Molecular docking studies have suggested that this compound may interact with various enzymes involved in metabolic pathways relevant to neurological disorders. The cyclohexylmethyl group provides steric bulk that can optimize binding interactions while maintaining solubility and permeability across biological membranes. These findings align with the growing interest in designing molecules that combine multiple pharmacophoric elements to enhance therapeutic efficacy.

The synthesis of Cyclohexylmethyl 5-(1,3-dioxolan-2-yl)-2-thienyl ketone presents an intriguing challenge due to the complexity of its structure. Traditional synthetic routes involve multi-step reactions that require careful optimization to ensure high yield and purity. However, recent methodologies have focused on simplifying these processes through catalytic approaches or one-pot reactions. For example, transition metal-catalyzed cross-coupling reactions have been employed to construct the thienyl-dioxolan linkage efficiently. Such innovations not only streamline production but also open avenues for introducing structural variations through combinatorial chemistry.

The pharmacokinetic profile of Cyclohexylmethyl 5-(1,3-dioxolan-2-yl)-2-thienyl ketone is another area of active investigation. In preclinical studies conducted on animal models, this compound has shown promising pharmacokinetic properties, including adequate absorption and distribution across tissues. The dioxolan ring has been particularly noted for its role in enhancing metabolic stability while minimizing excretion rates through renal or biliary pathways. These characteristics are critical for ensuring sustained therapeutic effects without excessive toxicity or side effects.

Future directions in the study of Cyclohexylmethyl 5-(1,3-dioxolan-2-yl)-2-thienyl ketone may include exploring its potential as an intermediate in the synthesis of more complex drug candidates. By leveraging its unique structural features, researchers can develop derivatives with enhanced potency or selectivity against specific disease targets. Additionally, investigating its mechanism of action at a molecular level will provide valuable insights into how it interacts with biological systems and could inform the design of next-generation therapeutics.

The broader significance of compounds like Cyclohexylmethyl 5-(1,3-dioxolan-2-yl)-2-thienyl ketone lies in their contribution to advancing chemical biology and drug discovery methodologies. As our understanding of disease mechanisms continues to evolve, there is an increasing need for innovative molecular tools that can address complex pathologies effectively. The versatility of heterocyclic structures such as those found in this compound underscores their importance as building blocks for future pharmaceutical innovations.